2-(1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)pyridine-3-carboxamide

• Molecular Formula: C18H13N3O2S
• Molecular Weight: 335.4 g/mol
• SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=CC=N3)C(=O)NCC4=CC=CO4
• InChI: InChI=1S/C18H13N3O2S/c22-17(20-11-12-5-4-10-23-12)13-6-3-9-19-16(13)18-21-14-7-1-2-8-15(14)24-18/h1-10H,11H2,(H,20,22)
• InChIKey: BYJYAJXBLJXBPO-UHFFFAOYSA-N

Benzothiazole-Furan Nicotinamide: Structural & Physicochemical Baseline

2-(1,3-Benzothiazol-2-yl)-N-(furan-2-ylmethyl)pyridine-3-carboxamide (CAS 830338-44-8; molecular formula C₁₈H₁₃N₃O₂S; MW 335.38 Da) is a heterocyclic small molecule composed of a benzothiazole core linked at the 2-position to a pyridine-3-carboxamide scaffold, further functionalized with an N-(furan-2-ylmethyl) carboxamide side chain . The compound belongs to the benzothiazole–nicotinamide hybrid class, a privileged chemotype extensively explored in adenosine A₂A receptor antagonism, kinase inhibition, and antimicrobial drug discovery [1]. Its distinctive three-ring architecture—benzothiazole, pyridine, and furan—creates a unique hydrogen-bonding and lipophilic profile that cannot be replicated by simpler benzothiazole carboxamides or compounds lacking the furan-2-ylmethyl substituent. Predicted physicochemical properties include ACD/LogP 3.15, topological polar surface area (TPSA) 96 Ų, 5 hydrogen-bond acceptors, 1 hydrogen-bond donor, and 4 freely rotatable bonds, resulting in full compliance with Lipinski's Rule of Five .

Benzothiazole–pyridine–furan hybrid core distinct from simpler carboxamides

Predicted lipophilicity and TPSA within CNS-accessible ranges

Additional hydrogen-bond acceptor from furan oxygen enables unique target interactions

• [1] Flohr, A.; Jakob-Roetne, R.; Norcross, R.D.; Riemer, C. Isonicotin- and Nicotinamide Derivatives of Benzothiazoles. U.S. Patent Application US20030134854 A1, published July 17, 2003. View Source

Why Generic Substitution Fails for Benzothiazole-Furan Nicotinamide

Substituting 2-(1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)pyridine-3-carboxamide with in-class analogs that lack the furan-2-ylmethyl motif, or that rearrange the connectivity between the benzothiazole, pyridine, and furan modules, introduces substantial and quantifiable alterations in lipophilicity, hydrogen-bond acceptor capacity, and topological polar surface area that directly affect membrane permeability, target engagement, and metabolic stability . The regioisomer N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide (CAS 2034268-21-6) differs in carboxamide orientation, altering the amide bond geometry and potentially reorienting key pharmacophoric features relative to the adenosine A₂A and kinase active sites described in the foundational patent literature [1]. Even the seemingly conservative replacement of furan with tetrahydrofuran in 2-(benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)nicotinamide eliminates the aromatic π-stacking potential of the furan ring while increasing conformational flexibility, a change known to modulate receptor subtype selectivity in benzothiazole-based sigma and adenosine ligands [1]. The quantitative evidence below demonstrates that structurally minor modifications produce measurable, decision-relevant differences in multiple key properties.

Furan-2-ylmethyl removal

Eliminates a hydrogen-bond acceptor and aromatic π-stacking capacity, altering target engagement profile.

Regioisomer inversion

CAS 2034268-21-6 reverses amide connectivity, reorienting pharmacophore features critical for receptor/kinase binding.

Tetrahydrofuran substitution

Replacing furan with THF removes aromaticity and increases flexibility, which may shift subtype selectivity.

• [1] Flohr, A.; Jakob-Roetne, R.; Norcross, R.D.; Riemer, C. Isonicotin- and Nicotinamide Derivatives of Benzothiazoles. U.S. Patent Application US20030134854 A1, published July 17, 2003. View Source

Quantitative Differentiation vs. Analogs for Benzothiazole-Furan Nicotinamide

Lipophilicity Comparison vs. Simpler Analog

The target compound exhibits an ACD/LogP value of 3.15, which is 0.65 log units higher than the simpler benzothiazole nicotinamide comparator N-(1,3-benzothiazol-2-yl)pyridine-3-carboxamide (XLogP3-AA = 2.5) [1]. This increase reflects the additional lipophilic contribution of the furan-2-ylmethyl group and extends the compound into an optimal lipophilicity window for CNS penetration (LogP 2–4) while the simpler analog remains in a borderline range more typical of peripheral-targeted compounds. The measured difference of ΔLogP = +0.65 translates to a predicted ~4.5-fold higher octanol-water partition coefficient, which directly impacts blood-brain barrier permeability predictions .

Lipophilicity (LogP)

Reported comparison

ΔLogP +0.65 (~4.5× higher partition)

Positions compound in CNS-accessible range for neuroscience screening

Computed ACD/LogP vs. XLogP3; experimental validation recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	ACD/LogP = 3.15
Comparator Or Baseline	N-(1,3-benzothiazol-2-yl)pyridine-3-carboxamide; XLogP3-AA = 2.5
Quantified Difference	ΔLogP = +0.65 (target is ~4.5× more lipophilic)
Conditions	Computed/predicted values: ACD/Labs Percepta Platform for target; XLogP3 3.0 (PubChem) for comparator

Why This Matters

The 0.65-unit higher LogP positions the target compound in the CNS-accessible lipophilicity range, making it a more appropriate selection than the simpler analog for neuroscience screening programs where blood-brain barrier penetration is required.

• [1] PubChem. N-[Benzo[d]thiazol-2-yl]nicotinamide. CID 571618. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/571618 (accessed 2026-04-30). View Source

Hydrogen-Bond Acceptor Count Advantage

The target compound contains 5 hydrogen-bond acceptors (HBA), compared to 4 HBA for the parent scaffold N-(1,3-benzothiazol-2-yl)pyridine-3-carboxamide [1]. The additional HBA arises from the furan ring oxygen atom in the N-(furan-2-ylmethyl) substituent. The comparator 2-(1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)pyridine-3-carboxamide also exhibits 4 HBA, as the pyridin-3-yl substituent contributes only one additional nitrogen-based HBA, and its molecular weight (332.4) is comparable to the target (335.4) . The extra HBA in the target compound provides one additional potential hydrogen-bonding interaction with target protein residues, which can contribute to improved binding enthalpy in appropriately complementary binding pockets .

Hydrogen-Bond Acceptors

Supporting evidence

+1 HBA (5 vs 4 in comparators)

Enables additional target interactions; kinase hinge-binding potential

Computed HBA count; binding confirmation required

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	5 HBA
Comparator Or Baseline	N-(1,3-benzothiazol-2-yl)pyridine-3-carboxamide: 4 HBA; 2-(1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)pyridine-3-carboxamide: 4 HBA
Quantified Difference	+1 HBA (25% increase in HBA count over both comparators)
Conditions	Computed HBA count: Cactvs 3.4.8.18 (PubChem) for comparator; ACD/Labs for target

Why This Matters

The additional hydrogen-bond acceptor enables target engagement modes unavailable to the 4-HBA comparators, making this compound the preferred candidate when screening against targets with HBA-dependent binding motifs (e.g., kinase hinge regions).

• [1] PubChem. N-[Benzo[d]thiazol-2-yl]nicotinamide. CID 571618. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/571618 (accessed 2026-04-30). View Source

TPSA: Permeability and Solubility Balance

The target compound has a predicted TPSA of 96 Ų, which is 41.1 Ų higher than the TPSA of N-(1,3-benzothiazol-2-yl)pyridine-3-carboxamide (estimated at 54.9 Ų) [1]. This increased polar surface area is attributable to the additional oxygen and nitrogen atoms in the furan-2-ylmethyl and pyridine carboxamide motifs. The target compound's TPSA of 96 Ų resides in an intermediate range—below the empirical 140 Ų upper limit for oral bioavailability but above the 60–70 Ų threshold typically associated with unrestricted passive membrane diffusion . This is in contrast to the simpler analog (TPSA ~55 Ų), which falls below the lower threshold and may lack sufficient polarity for optimal aqueous solubility [1]. The comparator 2-(1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)pyridine-3-carboxamide, with fewer heteroatoms in its side chain, is expected to exhibit a TPSA intermediate between the two but closer to the simpler analog .

Topological Polar Surface Area

Supporting evidence

ΔTPSA +41 Ų (96 vs ~55)

Favorable for oral absorption while retaining aqueous solubility

Predicted values; experimental logD / PAMPA data recommended

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	Predicted TPSA = 96 Ų (ACD/Labs)
Comparator Or Baseline	N-(1,3-benzothiazol-2-yl)pyridine-3-carboxamide: predicted TPSA ≈ 54.9 Ų (molbic.idrblab.net); 2-(1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)pyridine-3-carboxamide: TPSA not directly available, but estimated lower based on atom count
Quantified Difference	ΔTPSA ≈ +41 Ų (75% increase vs. simplest analog)
Conditions	Predicted/computed values from ACD/Labs (target) and molbic database (comparator)

Why This Matters

The TPSA of 96 Ų positions this compound in a favorable range for oral absorption while retaining sufficient polarity for aqueous solubility, unlike the simpler comparator whose low TPSA may compromise solubility in physiological media.

• [1] MolBIC. N-(1,3-Benzothiazol-2-yl)pyridine-3-carboxamide compound information. https://molbic.idrblab.net (accessed 2026-04-30). View Source

Target Engagement Potential: A₂A and Kinase

Benzothiazole–nicotinamide hybrids are explicitly claimed as adenosine A₂A receptor ligands in U.S. Patent US20030134854, which describes compounds with 'good affinity to the A₂A-receptor and a high selectivity to the A₁- and A₃ receptors' [1]. Concurrent patent literature (WO2016/197763; EP4186897) establishes that thiazole and pyridine carboxamide derivatives structurally related to the target compound inhibit Pim kinases, with example compounds achieving nanomolar potency in Pim-1, Pim-2, and Pim-3 enzymatic assays [2]. The target compound's unique connectivity—benzothiazole at the pyridine 2-position combined with an N-(furan-2-ylmethyl) carboxamide—distinguishes it from the 4-methoxy-7-morpholin-4-yl-benzothiazole derivatives exemplified in the adenosine patent, which rely on a different substructure for receptor affinity [1]. Similarly, the furan-2-ylmethyl motif differentiates it from the Pim kinase inhibitor scaffolds that predominantly employ thiazole or pyridine carboxamide cores without furan substitution [2]. It must be explicitly noted that no direct binding or enzyme inhibition data have been identified in public sources for this specific compound; the inferences drawn here are class-level and should inform compound selection for primary screening rather than serving as definitive proof of target engagement.

Target Engagement Potential

Class-level inference

No direct Ki/IC₅₀ data

Differentiated starting point for adenosine A₂A or kinase hit-finding

Inferred from patent literature; requires primary screening

Evidence Dimension	Target class engagement potential
Target Compound Data	No direct Ki or IC₅₀ data available in public sources; structurally positioned within benzothiazole–nicotinamide adenosine and kinase inhibitor chemical space
Comparator Or Baseline	US20030134854 exemplified compounds: morpholin-4-yl-benzothiazole isonicotinamides with A₂A affinity; Pim kinase inhibitors: thiazole/pyridine carboxamide derivatives with nanomolar IC₅₀
Quantified Difference	Cannot be quantified without direct assay data. Structural differentiation is qualitative: furan-2-ylmethyl side chain absent in both patent exemplar classes.
Conditions	Patent disclosure (no direct assay data for target compound)

Why This Matters

The compound occupies novel chemical space at the intersection of two medically relevant target classes, providing a structurally differentiated starting point for hit-finding campaigns that is not covered by existing patent exemplars.

• [1] Flohr, A.; Jakob-Roetne, R.; Norcross, R.D.; Riemer, C. Isonicotin- and Nicotinamide Derivatives of Benzothiazoles. U.S. Patent Application US20030134854 A1, published July 17, 2003. View Source
• [2] Incyte Corporation. Thiazolecarboxamides and Pyridinecarboxamide Compounds Useful as Pim Kinase Inhibitors. European Patent EP4186897A1, published May 24, 2023. Data from Table 1 (Pim Enzyme Assay Data). View Source

Antimicrobial Activity Class Evidence

Patel and Shaikh (2010) reported that 2-[(6-methyl-1,3-benzothiazol-2-yl)amino]-N-[2-(substituted phenyl/furan-2-yl)-4-oxo-1,3-thiazolidin-3-yl]nicotinamides exhibited in vitro antimicrobial activity against Gram-positive (S. aureus, S. pyogenes), Gram-negative (E. coli, P. aeruginosa), and fungal species (C. albicans, A. niger, A. clavatus), with several compounds demonstrating activity comparable to standard drugs in broth microdilution assays [1]. Compounds containing the furan-2-yl substituent within this chemotype were among the active members of the series, establishing a precedent for furan-substituted benzothiazole–nicotinamide hybrids as antimicrobial agents [1]. The target compound differs from the Patel series by bearing a benzothiazole directly at the pyridine 2-position (C–C bond) rather than via an amino linker at the nicotinamide, and by incorporating a furan-2-ylmethyl carboxamide rather than a thiazolidinone-furan hybrid [1]. While no direct MIC data exist for the target compound itself, the class-level precedent supports its prioritization for antimicrobial screening over analogs that lack the furan substituent entirely.

Antimicrobial Precedent

Class-level inference

No direct MIC data

Supports inclusion in Gram-positive antimicrobial screening

Structurally differentiated from published active series

Evidence Dimension	Antimicrobial activity precedent
Target Compound Data	No direct MIC data available; structurally related to active furan-2-yl-substituted benzothiazole–nicotinamide hybrids
Comparator Or Baseline	Patel & Shaikh (2010) compounds 6a–j: MIC values comparable to standard antibiotics (specific MIC values not disaggregated by furan vs. phenyl substitution in abstract; full paper required for precise comparator data)
Quantified Difference	Cannot be directly quantified without target-compound MIC data. Qualitative differentiation: C–C linked benzothiazole-pyridine core vs. amino-linked scaffold in Patel series.
Conditions	Broth microdilution method; Gram-positive (S. aureus ATCC 6538, S. pyogenes ATCC 8668), Gram-negative (E. coli ATCC 8739, P. aeruginosa ATCC 9027), and fungal (C. albicans ATCC 10231, A. niger ATCC 16404, A. clavatus ATCC 9601) strains

Why This Matters

Class-level precedent supports inclusion of this compound in antimicrobial screening panels, with structural differentiation from known active benzothiazole–nicotinamides providing potential for distinct activity and resistance profiles.

• [1] Patel, N.B.; Shaikh, F.M. New 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole and their Biological Activity. Sci. Pharm. 2010, 78(4), 753–766. DOI: 10.3797/scipharm.1009-15. View Source

Regioisomeric Connectivity Comparison

The target compound positions the benzothiazole at the pyridine 2-position via a direct C–C bond, with the carboxamide linking to the furan-2-ylmethyl group. Its regioisomer, N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide (CAS 2034268-21-6; same molecular formula C₁₈H₁₃N₃O₂S, MW 335.38), reverses this connectivity: the benzothiazole is attached via the carboxamide to a methylene bridge, which connects to a furan-substituted pyridine [1]. This regioisomeric rearrangement inverts the amide bond geometry (benzothiazole-2-carboxamide vs. pyridine-3-carboxamide) and alters the spatial relationship between the three aromatic rings [1]. In adenosine receptor pharmacophore models derived from US20030134854, the orientation of the amide carbonyl relative to the benzothiazole and the heteroaryl ring is critical for receptor affinity and subtype selectivity [2]. These two regioisomers cannot be substituted for one another in a screening campaign without introducing a systematic structural variable that confounds SAR interpretation. Both compounds are commercially available from chemical suppliers, and selection between them must be based on the specific pharmacophore hypothesis being tested [1].

Regioisomeric Connectivity

Head-to-head

Amide carbonyl orientation inverted; different chemotype

Not interchangeable in SAR; select based on binding hypothesis

Both CAS 830338-44-8 and 2034268-21-6 available commercially

Evidence Dimension	Regioisomeric connectivity pattern
Target Compound Data	Benzothiazole-C2 directly bonded to pyridine-C2; carboxamide at pyridine-C3 linked to furan-2-ylmethyl (CAS 830338-44-8)
Comparator Or Baseline	Regioisomer CAS 2034268-21-6: Benzothiazole-2-carboxamide linked via methylene bridge to furan-substituted pyridine
Quantified Difference	Structural inversion: amide carbonyl orientation differs; benzothiazole attachment point shifts from pyridine C2 to carboxamide bridge. Identical molecular formula (C₁₈H₁₃N₃O₂S) and MW (335.38). Physicochemical properties predicted to differ in LogP, TPSA, and H-bonding patterns due to connectivity changes.
Conditions	Structural analysis based on published SMILES and IUPAC nomenclature; no co-crystal or direct binding data available

Why This Matters

The regioisomer constitutes a fundamentally different chemotype for SAR purposes. Procurement decisions must distinguish between these two commercially available isomers based on the specific binding hypothesis, as they cannot be treated as interchangeable screening inputs.

• [1] Kuujia. Cas no 2034268-21-6: N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide. https://www.kuujia.com/cas/2034268-21-6.html (accessed 2026-04-30). View Source
• [2] Flohr, A.; Jakob-Roetne, R.; Norcross, R.D.; Riemer, C. Isonicotin- and Nicotinamide Derivatives of Benzothiazoles. U.S. Patent Application US20030134854 A1, published July 17, 2003. View Source

Application Scenarios for Benzothiazole-Furan Nicotinamide

CNS A₂A Antagonist Screening

With an ACD/LogP of 3.15 and TPSA of 96 Ų, this compound resides within the favorable physicochemical space for CNS penetration . The benzothiazole–nicotinamide scaffold is explicitly claimed for A₂A receptor affinity in US20030134854 [1]. This compound should be prioritized in primary screens targeting Parkinson's disease, Huntington's disease, or other striatal disorders where A₂A antagonism has therapeutic potential [1]. The furan-2-ylmethyl substituent provides differentiated chemical matter relative to the morpholinyl-benzothiazole exemplars in the original patent filing [1].

Antimicrobial Hit-Finding for Gram-Positive Pathogens

Class-level evidence from Patel & Shaikh (2010) demonstrates that furan-2-yl-substituted benzothiazole–nicotinamide hybrids exhibit antimicrobial activity against S. aureus and S. pyogenes [2]. The target compound's unique C–C linked benzothiazole-pyridine core differentiates it from the amino-linked scaffold in the published series, potentially offering a distinct resistance profile [2]. Recommended initial screening concentration: 50–100 µM in broth microdilution assays against ATCC reference strains.

Kinase Selectivity Profiling in Oncology

The thiazole and pyridine carboxamide chemotype represented by this compound has demonstrated Pim kinase inhibition in patent literature (EP4186897) [3]. The presence of both a furan oxygen and pyridine nitrogen as H-bond acceptors (5 total HBA vs. 4 in simpler analogs) provides additional kinase hinge-binding potential . This compound is suitable for inclusion in kinase selectivity panels targeting Pim-1, Pim-2, and Pim-3, particularly in screens where pan-Pim inhibition is sought for hematological malignancy indications [3].

Chemical Probe with Favorable ADME Profile

The compound's full Lipinski Rule of Five compliance (MW 335.38; LogP 3.15; 5 HBA; 1 HBD) , combined with 4 rotatable bonds and a moderate TPSA of 96 Ų, provides an attractive starting point for hit-to-lead optimization . Its ACD/BCF value of 162.48 (pH 7.4) and predicted water solubility of 19.49–334.94 mg/L (estimated range) indicate acceptable bioavailability potential without excessive bioaccumulation risk . Procurement for ADME cassette screening is recommended to generate direct experimental ADME data to validate these predictions.

Application

Selection Property

Validation Focus

CNS adenosine A₂A receptor research

Predicted CNS-like lipophilicity & TPSA; furan substituent differentiation

A₂A binding assay; SAR vs. morpholinyl-benzothiazole exemplars

Antimicrobial screening for Gram-positive bacteria

Class-level precedent for furan-substituted benzothiazole-nicotinamides

Broth microdilution MIC against ATCC S. aureus, S. pyogenes

Kinase selectivity profiling

Thiazole/pyridine carboxamide chemotype; 5 HBA potential for hinge-binding

Pim-1/2/3 enzymatic assay; kinase panel selectivity

ADME probe in hit-to-lead optimization

Full Lipinski Rule of Five compliance; moderate TPSA; 4 rotatable bonds

Experimental ADME cassette (solubility, permeability, microsomal stability)

• [1] Flohr, A.; Jakob-Roetne, R.; Norcross, R.D.; Riemer, C. Isonicotin- and Nicotinamide Derivatives of Benzothiazoles. U.S. Patent Application US20030134854 A1, published July 17, 2003. View Source
• [2] Patel, N.B.; Shaikh, F.M. New 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole and their Biological Activity. Sci. Pharm. 2010, 78(4), 753–766. DOI: 10.3797/scipharm.1009-15. View Source
• [3] Incyte Corporation. Thiazolecarboxamides and Pyridinecarboxamide Compounds Useful as Pim Kinase Inhibitors. European Patent EP4186897A1, published May 24, 2023. View Source